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Cat. No.: B146714
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Executive Summary

1,4-Dimethoxy-2-nitrobenzene (CAS: 89-39-4), also known as 2,5-dimethoxynitrobenzene, is
a pivotal aromatic scaffold in organic synthesis. Distinguished by its electron-rich dimethoxy
substitution pattern counterbalanced by an electron-withdrawing nitro group, it serves as a
high-value intermediate in the production of pharmaceutical active ingredients (APIs),
particularly adrenergic agonists and antifungal agents, as well as in the dye industry (Fast
Black K Salt). This guide provides a comprehensive technical analysis of its physiochemical
properties, synthesis protocols, reactivity profiles, and applications in modern drug discovery.

Chemical Identity & Physiochemical Profile[1][2][3]

The compound exhibits a specific substitution pattern that dictates its reactivity: the methoxy
groups at positions 1 and 4 activate the ring, while the nitro group at position 2 directs
subsequent electrophilic attacks and serves as a latent amino group.

Table 1: Physiochemical Specifications
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Property Value

IUPAC Name 1,4-Dimethoxy-2-nitrobenzene

Synonyms 2j5-Dimethoxynitrobenzene; Nitrohydroquinone
dimethyl ether

CAS Number 89-39-4

Molecular Formula CsHoNOa4

Molecular Weight 183.16 g/mol

Appearance Yellow crystalline solid

Melting Point 70-73°C

Boiling Point 169 °C (at 13 mmHg)

Density 1.166 g/cm3 (predicted)

Solubility Soluble in benzene, chloroform, ethanol;

Insoluble in water

Synthesis & Manufacturing Protocol

The industrial and laboratory preparation of 1,4-dimethoxy-2-nitrobenzene relies on the

electrophilic aromatic substitution (nitration) of 1,4-dimethoxybenzene.

Nitration Protocol (Standardized)

Objective: Selective mononitration while suppressing dinitration (formation of 2,5-dinitro-1,4-

dimethoxybenzene).

» Reagents: 1,4-Dimethoxybenzene (1.0 eq), Nitric Acid (70%, 1.1 eq), Glacial Acetic Acid

(Solvent).

o Thermodynamic Control: The reaction is highly exothermic. Temperature maintenance <10°C

is critical to prevent polynitration and oxidative demethylation to quinones.

Step-by-Step Methodology:
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» Dissolution: Dissolve 1,4-dimethoxybenzene in glacial acetic acid in a jacketed reactor. Cool
to 5°C.

» Addition: Dropwise addition of nitric acid (diluted in acetic acid) over 60 minutes. Maintain
internal temperature between 5-10°C.

e Quenching: Pour the reaction mixture onto crushed ice/water (5x volume). The product
precipitates as a yellow solid.

 Purification: Filter the crude solid. Recrystallize from ethanol/water (9:1) to yield yellow
needles.

Mechanistic Pathway

The reaction proceeds via the formation of a sigma complex (arenium ion). The methoxy
groups (ortho/para directors) strongly activate the ring. Position 2 is favored due to the
combined ortho-directing effect of the C1-methoxy and the steric accessibility relative to the
dinitration sites.

_______________________
I
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Figure 1: Electrophilic aromatic substitution pathway for the synthesis of 1,4-dimethoxy-2-
nitrobenzene.

Chemical Reactivity & Transformations[5]

The primary utility of 1,4-dimethoxy-2-nitrobenzene lies in its reduction to 2,5-
dimethoxyaniline (CAS: 102-56-7), a versatile nucleophile for drug synthesis.

Reduction Pathways

Researchers typically employ one of three methods depending on scale and functional group
tolerance:

e Béchamp Reduction (Fe/HCI):
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o Conditions: Iron powder, dilute HCI, reflux.
o Pros: Cost-effective, robust for bulk scale.[1]

o Cons: Iron waste generation.

o Catalytic Hydrogenation (Hz/Pd-C):
o Conditions: Hz (3 atm), 10% Pd/C, Ethanol.
o Pros: Clean workup, high yield (>95%).
o Cons: Requires pressure equipment.
e Hydrazine Reduction:
o Conditions: Hydrazine hydrate, FeCls/Active Carbon catalyst.

o Pros: Mild conditions, avoids high pressure.

Spectroscopic Characterization (NMR)

The 1H NMR spectrum of 1,4-dimethoxy-2-nitrobenzene is distinct due to the asymmetry
introduced by the nitro group.

o H3 (Ortho to NO2, Meta to OMe): Appears as a singlet or doublet with small meta-coupling. It
is the most deshielded aromatic proton (~7.4 ppm) due to the anisotropic effect of the nitro

group.

o H5 & H6: These protons often show an AB system or ortho-coupling (J = 9 Hz). H6 (ortho to
OMe, meta to NO2) is typically shielded relative to H3.

o Methoxy Groups: Two distinct singlets around 3.8-4.0 ppm.

Applications in Drug Development[3]

The 2,5-dimethoxy motif, derived from this nitro precursor, is embedded in several
pharmacophores.
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Adrenergic Agonists (Methoxamine)

1,4-Dimethoxy-2-nitrobenzene is a precursor to Methoxamine, an al-adrenergic receptor
agonist used to treat hypotension.

o Workflow: Reduction to 2,5-dimethoxyaniline

Friedel-Crafts acylation (or similar functionalization)
Amino ketone formation

Methoxamine.

Alzheimer's Research (Donepezil Hybrids)

Recent medicinal chemistry efforts have utilized 2,5-dimethoxyaniline to synthesize
quinolinetrione-tacrine hybrids. These compounds are designed as multi-target-directed ligands
(MTDLSs) that inhibit acetylcholinesterase (AChE) and prevent amyloid-beta aggregation.

Dye Synthesis

The reduced form, 2,5-dimethoxyaniline, is the primary intermediate for Fast Black K Salt, a
diazonium salt used in histology and textile dyeing.
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Figure 2: Downstream pharmaceutical and industrial applications of the 1,4-dimethoxy-2-
nitrobenzene scaffold.

Safety & Handling (MSDS Summary)
o GHS Classification: Acute Toxicity, Oral (Category 4).

e Hazard Statements: H302 (Harmful if swallowed).

o Handling: Avoid dust formation. Use local exhaust ventilation.

e Storage: Store in a cool, dry place. Keep away from strong oxidizing agents and strong
bases.

e Personal Protective Equipment (PPE): Nitrile gloves, safety glasses with side shields, and
P2 respirator if dust is generated.

References

o ChemicalBook. (2023).[2] 1,4-Dimethoxy-2-nitrobenzene Properties and MSDS.

» Bolognesi, M. L., et al. (2007). Quinolinetrione-tacrine hybrids as multi-target-directed
ligands against Alzheimer's disease. Journal of Medicinal Chemistry.

o GuideChem. (2023). Applications of 1,4-Dimethoxybenzene and its Nitro Derivatives.

» National Center for Biotechnology Information. (2023). PubChem Compound Summary for
CID 69728, 1,4-Dimethoxy-2-nitrobenzene.

e Vertex Al Search. (2023). Synthesis of 2,5-dimethoxyaniline from nitro precursors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://wap.guidechem.com/question/what-are-the-applications-of-1-id142376.html
https://pubmed.ncbi.nlm.nih.gov/36942400/
https://pubmed.ncbi.nlm.nih.gov/36942400/
https://pubmed.ncbi.nlm.nih.gov/36942400/
https://www.benchchem.com/product/b146714/docs#technical-monograph-1-4-dimethoxy-2-nitrobenzene
https://www.benchchem.com/product/b146714/docs#technical-monograph-1-4-dimethoxy-2-nitrobenzene
https://www.benchchem.com/product/b146714/docs#technical-monograph-1-4-dimethoxy-2-nitrobenzene
https://www.benchchem.com/product/b146714/docs#technical-monograph-1-4-dimethoxy-2-nitrobenzene
https://www.benchchem.com/product/b146714?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146714?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146714?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

